Cas no 52097-66-2 ( )

• Product Name: &nbsp
• CAS No: 52097-66-2
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 936359
• PubChem ID: 264657
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AKOS000344002
• n-(4-methylphenyl)decanamide
• DTXSID20295133
• NSC-99834
• A829080
• NSC99834
• 52097-66-2
• p-Decanotoluidide
•  

• Inchi： 1S/C17H27NO/c1-3-4-5-6-7-8-9-10-17(19)18-16-13-11-15(2)12-14-16/h11-14H,3-10H2,1-2H3,(H,18,19)
• InChI Key： FADMNQRJNUIYBR-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCC)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 261.20941
• Monoisotopic Mass: 261.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1